![molecular formula C18H28N2 B1479267 2-Benzyl-1-isobutyl-5-methyloctahydropyrrolo[3,4-c]pyrrole CAS No. 2098005-15-1](/img/structure/B1479267.png)
2-Benzyl-1-isobutyl-5-methyloctahydropyrrolo[3,4-c]pyrrole
Overview
Description
2-Benzyl-1-isobutyl-5-methyloctahydropyrrolo[3,4-c]pyrrole (abbreviated as 2BI5MOP) is a heterocyclic organic compound that is used in a variety of scientific research applications. It is an octahydropyrrolo[3,4-c]pyrrole, which is a type of pyrrole ring with an additional methyl group and two benzyl groups attached. This compound has been studied in a number of research applications, including its synthesis methods, mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments. In
Scientific Research Applications
Synthesis and Material Properties
2-Benzyl-1-isobutyl-5-methyloctahydropyrrolo[3,4-c]pyrrole is a compound with potential applications in material science and polymer chemistry. Research has shown various methodologies for synthesizing related pyrrole derivatives and exploring their material properties.
Polymer Synthesis : One study demonstrated the use of pyrrole derivatives for the end-quenching of quasi-living isobutylene polymerizations, leading to the synthesis of primary hydroxy-terminated polyisobutylene. This process enables the precise manipulation of polymer end-groups, showcasing the utility of pyrrole derivatives in polymer chemistry (Morgan & Storey, 2010).
Luminescent Polymers : Another research focus is on the synthesis of highly luminescent polymers containing pyrrolo[3,4-c]pyrrole-1,4-dione units. These polymers display strong fluorescence and are soluble in common organic solvents, indicating their potential for optoelectronic applications (Zhang & Tieke, 2008).
Catalysis and Electropolymerization
Catalytic Applications : Pyrrole derivatives have been employed as ligands in catalysis, demonstrating how modifications to the pyrrole structure can influence catalytic activity. Studies have explored the synthesis and coordination chemistry of pyrrole-based ligands with transition metals, offering insights into their redox properties and potential for catalytic applications (Mazet & Gade, 2003).
Electropolymerizable Monomers : Research on the electropolymerization of pyrrole derivatives has led to the development of novel polymeric materials with promising optoelectronic properties. This includes the synthesis of electropolymerizable monomers and the investigation of their polymerization behavior and resultant material properties, highlighting the versatility of pyrrole derivatives in creating functional materials for electronic applications (Martins et al., 2018).
properties
IUPAC Name |
5-benzyl-2-methyl-4-(2-methylpropyl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2/c1-14(2)9-18-17-13-19(3)11-16(17)12-20(18)10-15-7-5-4-6-8-15/h4-8,14,16-18H,9-13H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLLWWPICGWPLRQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1C2CN(CC2CN1CC3=CC=CC=C3)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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